Cas no 2229222-71-1 (5-(5-bromopyrimidin-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(5-bromopyrimidin-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2229222-71-1
• MF: C₈H₄BrN₃O₃
• MW: 270.039660453796
• CID: 5943567
• PubChem ID: 165832893
• Update Time: 2025-05-21

5-(5-bromopyrimidin-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromopyrimidin-2-yl)-1,2-oxazole-4-carboxylic acid
• EN300-1926499
• 2229222-71-1

• Inchi： 1S/C8H4BrN3O3/c9-4-1-10-7(11-2-4)6-5(8(13)14)3-12-15-6/h1-3H,(H,13,14)
• InChI Key： GOQXXEVMPWVUOK-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2=C(C(=O)O)C=NO2)=NC=1

Computed Properties

• Exact Mass: 268.94360g/mol
• Monoisotopic Mass: 268.94360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 89.1Ų

Additional information on 5-(5-bromopyrimidin-2-yl)-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 5-(5-Bromopyrimidin-2-yl)-1,2-oxazole-4-carboxylic Acid (CAS No. 2229222-71-1)

The compound 5-(5-bromopyrimidin-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2229222-71-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine ring linked to an oxazole moiety, makes it a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of a bromine atom at the 5-position of the pyrimidine ring further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for heterocyclic compounds like 5-(5-bromopyrimidin-2-yl)-1,2-oxazole-4-carboxylic acid has surged due to their role in developing small-molecule inhibitors and kinase-targeted therapies. This compound is often explored in the context of cancer research, where its derivatives show promise in inhibiting tumor growth. Additionally, its carboxylic acid functional group allows for easy conjugation with other molecules, making it a valuable building block in medicinal chemistry. The compound's CAS number 2229222-71-1 is frequently searched in academic and industrial databases, reflecting its growing relevance.

Another area where 5-(5-bromopyrimidin-2-yl)-1,2-oxazole-4-carboxylic acid is gaining traction is in the development of agrochemicals. Its structural features align with the requirements for designing pesticides and herbicides that are both effective and environmentally friendly. The bromopyrimidine component, in particular, is known for its ability to disrupt metabolic pathways in pests, offering a potential solution to resistance issues. As sustainability becomes a key focus in agriculture, compounds like this are being reevaluated for their green chemistry potential.

From a synthetic perspective, CAS No. 2229222-71-1 is a fascinating subject for organic chemists. Its synthesis typically involves multi-step reactions, including cyclization and halogenation processes. The compound's oxazole-carboxylic acid backbone is particularly noteworthy, as it can participate in hydrogen bonding and metal coordination, expanding its utility in catalysis and material science. These properties are often highlighted in patent literature and research papers, underscoring its interdisciplinary appeal.

In the realm of computational chemistry, 5-(5-bromopyrimidin-2-yl)-1,2-oxazole-4-carboxylic acid is frequently modeled to predict its molecular interactions and binding affinities. Advanced techniques like density functional theory (DFT) are employed to optimize its structure and evaluate its electronic properties. Such studies are crucial for understanding its reactivity and guiding the design of derivatives with enhanced bioactivity. The compound's logP and solubility profiles are also analyzed to assess its drug-likeness, a topic of great interest in pharmacokinetics.

As the scientific community continues to explore the applications of 5-(5-bromopyrimidin-2-yl)-1,2-oxazole-4-carboxylic acid, its CAS No. 2229222-71-1 remains a key identifier in chemical databases and supplier catalogs. Whether for academic research or industrial-scale production, this compound exemplifies the intersection of innovation and practical utility. Its role in advancing life sciences and material engineering ensures its place as a subject of ongoing investigation and development.